Cas no 629-05-0 (1-Octyne)
1-octyne is a chemical substance with the molecular formula of c8h14. It is a colorless liquid, insoluble in water, soluble in ethanol \ diethyl ether, etc. it can be used as a solvent \ intermediate in organic synthesis< Br>
1-Octyne structure
1-Octyne
1-Octyne Properties
Names and Identifiers
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- 1-Octyne
- 1-0ctin
- 1-0ctyne
- 1-SiM alkyne
- anhydrous 1-octyne
- caprylidene
- oct-1-yne
- Octyne-1
- Hexylacetylene
- 1-Octyne (6CI, 8CI, 9CI)
- 1-OCTYNE, 97%1-OCTYNE, 97%1-OCTYNE, 97%1-OCTYNE, 97%
- 1-OCTYNE, 99%1-OCTYNE, 99%1-OCTYNE, 99%1-OCTYNE, 99%
- MFCD00009546
- DTXSID9060863
- BRN 1734494
- FT-0608189
- 629-05-0
- EINECS 211-069-3
- NS00003304
- EC 211-069-3
- 4-01-00-01034 (Beilstein Handbook Reference)
- AKOS015836216
- J-802040
- 7S3FMU8W67
- n-Hexylacetylene
- A834081
- n-hexylacetylide
- F10502
- UNII-7S3FMU8W67
- InChI=1/C8H14/c1-3-5-7-8-6-4-2/h1H,4-8H2,2H
- 32073-03-3
- Q161668
- O0050
- 1-Octyne, 97%
- AS-46789
- AMY25742
- n-octyne
- DB-054325
- Oct1yne
- 1-Octine; Hexylacetylene; n-Hexylacetylene
- DTXCID4043565
- +Expand
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- MFCD00009546
- UMIPWJGWASORKV-UHFFFAOYSA-N
- 1S/C8H14/c1-3-5-7-8-6-4-2/h1H,4-8H2,2H3
- C#CCCCCCC
- 1734494
Computed Properties
- 110.11000
- 0
- 0
- 4
- 110.11
- 8
- 73.3
- 0
- 0
- 0
- 0
- 0
- 1
- 3.5
- nothing
- 0
- 0A^2
Experimental Properties
- 2.59000
- 0.00000
- n20/D 1.416(lit.)
- Miscible with alcohol, ether and other organic solvents. Immiscible with water.
- 126°C
- −80 °C (lit.)
- 37.7 mmHg ( 37.7 °C)
- Fahrenheit: 60.8 ° f
Celsius: 16 ° c - 0.024g/l
- Colorless liquid [1]
- Insoluble in water, soluble in ethanol \ ether, etc [9]
- 0.747 g/mL at 25 °C(lit.)
1-Octyne Security Information
- GHS02 GHS08
- RI2655000
- 3
- 3
- S16-S62
- II
- II
- R11; R65
- 3
- F
- UN 3295 3/PG 2
- H225,H304
- P210,P301+P310,P331
- dangerous
- Flammables area
- II
- 11-65
- Danger
- Yes
- 0.8%(V)
- 3
1-Octyne Customs Data
- 29012980
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China Customs Code:
29012980
1-Octyne Related Literature
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1. Synthesis of alkenyl sulphoxides by intramolecular and intermolecular addition of sulphenic acids to alkynesRichard Bell,Peter D. Cottam,John Davies,D. Neville Jones J. Chem. Soc. Perkin Trans. 1 1981 2106
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2. Metalation of alkynes. Part 2. Behaviour of alkynes with mercury(II) acetate in methanol: a systematic reinvestigationMauro Bassetti,Barbara Floris J. Chem. Soc. Perkin Trans. 2 1988 227
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3. Bromide assisted addition of hydrogen bromide to alkynes and allenesHilton M. Weiss,Kim M. Touchette J. Chem. Soc. Perkin Trans. 2 1998 1523
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Xue-Peng Yin,Shang-Feng Tang,Chao Zhang,Hong-Juan Wang,Rui Si,Xiu-Li Lu,Tong-Bu Lu J. Mater. Chem. A 2020 8 20925
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5. Poly(1-chloro-oct-1-yne): a new, high-molecular-weight polyacetylene synthesized with molybdenum catalystsToshio Masuda,Kazutaka Tamura,Toshinobu Higashimura J. Chem. Soc. Chem. Commun. 1985 1615
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Susana Figueroa-Gerstenmaier,Albertina Caba?as,Miguel Costas Phys. Chem. Chem. Phys. 1999 1 665
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Matthew Ball,Thomas Gregson,Hiroki Omori,Eric J. Thomas Org. Biomol. Chem. 2017 15 2740
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Matthew Ball,Thomas Gregson,Hiroki Omori,Eric J. Thomas Org. Biomol. Chem. 2017 15 2740
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Matthew Ball,Thomas Gregson,Hiroki Omori,Eric J. Thomas Org. Biomol. Chem. 2017 15 2740
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M. Karpińska,M. Wlaz?o,D. Ramjugernath,P. Naidoo,U. Domańska RSC Adv. 2017 7 7092